Cas no 86345-44-0 (2-Phenyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid)

• Product Name: 2-Phenyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid
• CAS No: 86345-44-0
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• MDL: MFCD11868788
• CID: 840957
• PubChem ID: 343030
• Update Time: 2025-07-16

2-Phenyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid
• 2-Phenyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid (ACI)
• NSC 381783
• AS-67795
• NSC381783
• NSC-381783
• 2-Phenyl-4H-furo(3,2-b)pyrrole-5-carboxylic acid
• DTXSID001006724
• CHEMBL510255
• BDBM50260774
• DB-338671
• 2-Phenyl-4H-furo[3,2-b]pyrrole-5-carboxylicacid
• EN300-7444983
• SY109247
• 86345-44-0
• L10091
• AKOS016000696
• MFCD11868788
• CS-0260057

• MDL： MFCD11868788
• Inchi： 1S/C13H9NO3/c15-13(16)10-7-12-9(14-10)6-11(17-12)8-4-2-1-3-5-8/h1-7,14H,(H,15,16)
• InChI Key： YBXIFUGEUZCJFX-UHFFFAOYSA-N
• SMILES： O=C(C1NC2=C(OC(C3C=CC=CC=3)=C2)C=1)O

Computed Properties

• Exact Mass: 227.058243149g/mol
• Monoisotopic Mass: 227.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.2Ų

Additional information on 2-Phenyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid

2-Phenyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid (CAS No. 86345-44-0): An Overview of a Promising Heterocyclic Compound

2-Phenyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid (CAS No. 86345-44-0) is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of furo[3,2-b]pyrroles, which are characterized by a fused furan and pyrrole ring system. The presence of a phenyl group at the 2-position and a carboxylic acid moiety at the 5-position further enhances its chemical versatility and biological activity.

The molecular structure of 2-Phenyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid (C₁₃H₉NO₃) is notable for its rigidity and planarity, which are key factors in its ability to form stable complexes with various metal ions. This property has led to its exploration in the development of metallo-drugs and coordination polymers. Additionally, the carboxylic acid group provides opportunities for further functionalization, making this compound a valuable building block in organic synthesis.

In the realm of medicinal chemistry, 2-Phenyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid has shown promising pharmacological properties. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against human carbonic anhydrase II (hCA II), a key enzyme implicated in conditions such as glaucoma and epilepsy. The high selectivity and low toxicity profiles observed in these studies suggest that 2-Phenyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid derivatives could serve as lead compounds for the development of novel therapeutic agents.

Beyond its medicinal applications, 2-Phenyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid has also been investigated for its potential in materials science. The rigid and planar structure of this compound makes it an attractive candidate for the synthesis of luminescent materials and organic semiconductors. Studies have shown that when incorporated into polymer matrices or used as building blocks for supramolecular assemblies, 2-Phenyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid can exhibit enhanced photophysical properties, such as high fluorescence quantum yields and long emission lifetimes. These characteristics are highly desirable for applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The synthetic accessibility of 2-Phenyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid is another factor contributing to its appeal. Various synthetic routes have been developed to prepare this compound efficiently. One common approach involves the condensation of phenylacetic acid with a suitable furan derivative followed by cyclization under appropriate conditions. The modular nature of this synthesis allows for easy modification of the substituents on the phenyl ring or the introduction of additional functional groups on the pyrrole ring, thereby expanding the scope of potential applications.

In conclusion, 2-Phenyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid (CAS No. 86345-44-0) is a versatile heterocyclic compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features, coupled with its synthetic accessibility and favorable biological properties, make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing various scientific fields.